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Compound of Interest

2-(Bromomethyl)-5-
Compound Name:
(trifluoromethyl)furan

Cat. No.: B058163

L  Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Bromomethyl)-5-(trifluoromethyl)furan (CAS No: 17515-77-4).
It is intended for researchers, scientists, and drug development professionals to ensure a safe
and efficient laboratory environment.

Chemical Identifier and Hazard Information

Property

Value

Chemical Name

2-(Bromomethyl)-5-(trifluoromethyl)furan

CAS Number

17515-77-4[1]

Molecular Formula

CeHaBrFsO[2][3]

Molecular Weight

228.99 g/mol [2][3]

GHS Hazard Statements

H226: Flammable liquid and vapor.[1][4] H314:
Causes severe skin burns and eye damage.[1]

[4] H318: Causes serious eye damage.[1]

Hazard Pictograms

Danger
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 2-(Bromomethyl)-5-(trifluoromethyl)furan.

PPE Category

Recommended
Specification

Rationale

Eye and Face Protection

Chemical safety goggles with a

face shield.

Protects against splashes and
vapors that can cause serious
eye damage.[1][4]

Hand Protection

Chemically resistant gloves
(e.g., Butyl rubber, Viton®).
Nitrile gloves may offer limited,
short-term splash protection
but are not recommended for

prolonged contact.

Provides robust protection
against skin burns and
absorption.[1][4]

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.

Minimizes skin contact and
protects from potential
splashes of the flammable and

corrosive liquid.[1][4]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with

organic vapor cartridges.

Essential for preventing
inhalation of harmful vapors,
especially when working
outside of a certified chemical
fume hood or during spill

cleanup.[5]

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of this

compound.

Engineering Controls:
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» Ventilation: All handling of 2-(Bromomethyl)-5-(trifluoromethyl)furan must be conducted in
a certified chemical fume hood to minimize inhalation exposure.[1]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

Storage:
» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1][4]
o Keep the container tightly closed and protect from moisture.[1]

o Store locked up.[1]

Experimental Workflow: Standard Handling Procedure

The following diagram outlines the essential steps for safely handling 2-(Bromomethyl)-5-
(trifluoromethyl)furan in a laboratory setting.
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Standard Handling Workflow

Preparation

Verify Fume Hood Operation

'

Don All Required PPE

'

Prepare Equipment and Reagents

'

Ensure Spill Kit is Accessible

Haniiling

Conduct All Transfers in Fume Hood

'

Use Appropriate Tools to Avoid Contact

'

Keep Container Tightly Closed When Not in Use

Post-Héndling

Decontaminate Work Area

'

Properly Dispose of Waste

'

Remove and Doff PPE Correctly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Standard Handling Workflow Diagram
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Emergency and Disposal Plan

First-Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Immediately call a
POISON CENTER or doctor.[1][4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water. If skin irritation or rash

occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.[1][4]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[1]14]

Spill Response

waste disposal.

Disposal Plan

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use a suitable absorbent material to collect as much of the spill as possible.
Clean: Decontaminate the area with a suitable cleaning agent.

Dispose: Collect all contaminated materials in a sealed, labeled container for hazardous
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e Chemical Waste: Dispose of 2-(Bromomethyl)-5-(trifluoromethyl)furan and any
contaminated materials in a designated hazardous waste container.[4] The container must
be properly labeled with the chemical name and associated hazards.

o Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a
sealed bag and disposed of as hazardous waste.

e Regulatory Compliance: All waste disposal must be in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety (EHS)
department for specific guidance.

Logical Relationship: Disposal Pathway

The following diagram illustrates the decision-making process for the proper disposal of
materials contaminated with 2-(Bromomethyl)-5-(trifluoromethyl)furan.

Disposal Pathway

Material Contaminated?

Waste Handling

o0-Contaminated

Place in Labeled Hazardous Waste Container Standard Laboratory Glassware/Trash

l

Store in Designated Satellite Accumulation Area

i

Arrange for EHS Pickup
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Disposal Pathway Decision Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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